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Compound of Interest

Compound Name: 2-Chlorothiophene

Cat. No.: B1346680

Essential Safety and Handling Guide for 2-
Chlorothiophene

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 2-Chlorothiophene. It is intended for researchers, scientists, and
professionals in drug development to ensure safe laboratory practices.

Chemical and Physical Properties

A summary of key quantitative data for 2-Chlorothiophene is presented below for easy
reference.
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Property

Value

CAS Number

96-43-5[1][2][3][4]

Molecular Formula

C4H3CIS[1][3]

Molecular Weight

118.58 g/mol [1]

Boiling Point 127-129 °C (260.6-264.2 °F) at 760 mmHg[1]
Flash Point 22 °C (71.6 °F)[1]
Specific Gravity 1.280[1]

Vapor Pressure

10.66 hPa at 20 °C[1]

Melting Point

-71.9 °C (-97.4 °F)[1]

Personal Protective Equipment (PPE)

Strict adherence to the following PPE requirements is mandatory to minimize exposure and

ensure personal safety when handling 2-Chlorothiophene.
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PPE Category Specification

Wear chemical safety goggles conforming to
OSHA's eye and face protection regulations in
29 CFR 1910.133 or European Standard
EN166. A face shield is also recommended.

Eye/Face Protection

Wear appropriate chemical-resistant gloves
(e.g., nitrile rubber) and protective clothing to
) ] prevent skin exposure.[5] Gloves must be
Skin Protection ) ) )
inspected prior to use and removed using the
proper technique to avoid skin contact with the

outer surface.[5][6]

Use a NIOSH/MSHA or European Standard EN
149 approved respirator if exposure limits are
) ) exceeded or if irritation or other symptoms are
Respiratory Protection ] ] ]
experienced. For higher-level protection, use
type OV/AG/P99 (US) or type ABEK-P2 (EU EN

143) respirator cartridges.[6]

Experimental Protocols: Handling and Storage

Follow these step-by-step procedures for the safe handling and storage of 2-Chlorothiophene.
Engineering Controls:

o All work must be conducted in a well-ventilated area, preferably within a certified chemical
fume hood.[7][8]

o Ensure that eyewash stations and safety showers are readily accessible and in close
proximity to the workstation.[1][9]

o Use explosion-proof electrical, ventilating, and lighting equipment.[1][8]
Safe Handling Practices:

e Avoid breathing vapors, mist, or gas.[1][6][8]
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e Avoid contact with skin and eyes.[5][6]
o Keep the container tightly closed when not in use.[8][10][11]

o Keep away from heat, hot surfaces, sparks, open flames, and other ignition sources.[1][10]
[11]

o Use only non-sparking tools.[1][8][11]

e Ground and bond containers and receiving equipment to prevent static electricity discharge.
[11[8][11]

e Do not eat, drink, or smoke in the work area.[1][8]

e Wash hands thoroughly after handling.[1][8]

Storage:

e Store in a cool, dry, and well-ventilated place.[6]

o Keep the container tightly closed.[6]

o Store under an inert gas, as the substance is hygroscopic.[6]
Operational and Disposal Plans

Spill Response:

o Evacuate: Immediately evacuate the danger area and consult an expert.[10]
o Ventilate: Ensure adequate ventilation.

o Containment: Absorb the spill with an inert, non-combustible material such as sand or earth.
Do not use combustible materials like sawdust.[7]

o Collection: Use non-sparking tools to collect the absorbed material and place it in a suitable,
closed container for disposal.
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o Decontamination: Clean the spill area with a suitable solvent, followed by soap and water.
Collect all decontamination materials for hazardous waste disposal.[8]

e Prevention: Prevent the spill from entering drains.[6][10]
Waste Disposal:

» Classification: This material should be handled as hazardous waste.[7] Waste containing 2-
Chlorothiophene should be identified as "Halogenated Organic Waste."[7]

o Containerization: Use a designated, leak-proof, and chemically compatible container for
waste collection.[7] The container must be clearly labeled with "Hazardous Waste" and the
full chemical name.[7]

o Disposal: Dispose of the waste through a licensed professional waste disposal service in
accordance with local, regional, and national regulations.[6][12] Do not dispose of it down the
drain.[6][10] Contaminated packaging should be disposed of as unused product.[6]

Workflow for Handling 2-Chlorothiophene

The following diagram illustrates the logical workflow for the safe handling of 2-
Chlorothiophene, from preparation to disposal.
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Click to download full resolution via product page

Caption: Workflow for Safe Handling of 2-Chlorothiophene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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